Cas no 1562340-48-0 (3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid)

• Product Name: 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid
• CAS No: 1562340-48-0
• MF: C₁₅H₁₃BrO₄
• MW: 337.165323972702
• MDL: MFCD31614119
• CID: 4786043
• Update Time: 2025-05-25

3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-4-bromo-5-methoxybenzoic acid
• 4-bromo-3-methoxy-5-phenylmethoxybenzoic acid
• 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid

• MDL： MFCD31614119
• Inchi： 1S/C15H13BrO4/c1-19-12-7-11(15(17)18)8-13(14(12)16)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： UNEMEBDSEHTYDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1OCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid

Recent Advances in the Application of 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid (CAS: 1562340-48-0) in Chemical Biology and Pharmaceutical Research

3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid (CAS: 1562340-48-0) is a brominated aromatic carboxylic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in structure-activity relationship (SAR) studies and as a precursor for more complex pharmacophores.

One of the most significant applications of 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid is in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The bromine atom at the 4-position of the benzene ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura coupling, enabling the introduction of diverse substituents to optimize binding affinity and selectivity.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of Cambridge in 2024 revealed that derivatives of 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid exhibit potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for designing novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects compared to existing therapeutics.

The synthetic accessibility of 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid further enhances its appeal as a research tool. A recent protocol published in Organic Process Research & Development (2024) described a scalable, high-yield synthesis route starting from commercially available 3,4-dimethoxybenzoic acid, involving sequential bromination, benzyl protection, and selective deprotection steps. This method provides researchers with a reliable supply of the compound for further derivatization and biological evaluation.

Looking ahead, the unique structural features of 3-(Benzyloxy)-4-bromo-5-methoxybenzoic acid position it as a valuable building block for exploring new chemical space in drug discovery. Its combination of aromatic bromine (for further functionalization), methoxy group (for modulating electronic properties), and carboxylic acid (for salt formation or conjugation) makes it particularly versatile. Ongoing research is investigating its application in PROTAC (proteolysis targeting chimera) design and as a fragment in fragment-based drug discovery campaigns targeting challenging protein targets.